Cas no 1699104-89-6 (tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate)

• Product Name: tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate
• CAS No: 1699104-89-6
• MF: C₁₃H₂₆INO₃
• MW: 371.254916667938
• CID: 6394497
• PubChem ID: 114772203
• Update Time: 2025-10-29

tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate
• tert-butyl N-[2-(tert-butoxy)-3-iodo-2-methylpropyl]carbamate
• EN300-1135648
• 1699104-89-6

• Inchi： 1S/C13H26INO3/c1-11(2,3)17-10(16)15-9-13(7,8-14)18-12(4,5)6/h8-9H2,1-7H3,(H,15,16)
• InChI Key： AAZFSBJFVVBBHC-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 371.09574g/mol
• Monoisotopic Mass: 371.09574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate

Professional Introduction to Compound with CAS No. 1699104-89-6 and Product Name: tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate

The compound with the CAS number 1699104-89-6 and the product name tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an iodo substituent and a carbamate moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, which often serve as key scaffolds for developing therapeutic agents. The structural motif of tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate aligns well with this trend, as it incorporates elements that are frequently employed in the design of bioactive molecules. Specifically, the iodo group at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex organic frameworks.

One of the most compelling aspects of this compound is its utility in the synthesis of biologically active molecules. The carbamate group, for instance, is a well-known pharmacophore that can participate in hydrogen bonding interactions within biological targets. This feature makes it particularly valuable for designing molecules that exhibit high affinity and selectivity towards specific biological receptors. Furthermore, the tert-butyl and tert-butoxy groups contribute to the overall lipophilicity of the molecule, which can be fine-tuned to optimize pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that small changes in the electronic environment around the iodo and carbamate groups can significantly impact binding affinity and receptor interaction. This underscores the importance of selecting appropriate synthetic routes to maximize the potential therapeutic utility of tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate.

The compound's relevance extends beyond academic research; it also holds promise for industrial applications. The pharmaceutical industry is increasingly reliant on high-quality intermediates to streamline drug development processes. The robustness and versatility of tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate make it an attractive candidate for large-scale synthesis and subsequent derivatization into lead compounds. This aligns with broader industry trends toward efficient and sustainable chemical synthesis methods.

Moreover, the growing interest in green chemistry principles has spurred innovation in synthetic methodologies. Researchers are actively exploring catalytic systems that minimize waste and energy consumption while maintaining high yields. The use of palladium-catalyzed cross-coupling reactions, for example, offers a powerful tool for constructing complex molecular architectures from simpler precursors like tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate. Such approaches not only enhance synthetic efficiency but also contribute to a more environmentally benign chemical footprint.

In conclusion, tert-butyl N-2-(tert-butoxy)-3-iodo-2-methylpropylcarbamate represents a promising building block for pharmaceutical innovation. Its unique structural features and synthetic versatility position it as a valuable asset in both academic research and industrial drug development pipelines. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in shaping the future of medicinal chemistry.